2138546-85-5 Price
This page is the exclusive Price page for 2138546-85-5.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
tert-butyl 4-(bromomethyl)-4-(5-methylhexyl)oxypiperidine-1-carboxylate
C18H34BrNO3
392.371465206146
5772633
tert-butyl 4-(bromomethyl)-4-(5-methylhexyl)oxypiperidine-1-carboxylate Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136837-1.0g | enaminestore | 1g | $0.0 | 09 Jun. 2023 | ||
| Enamine | EN300-1136837-0.05g | enaminestore | 95% | 0.05g | $1068.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-0.1g | enaminestore | 95% | 0.1g | $1119.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-0.25g | enaminestore | 95% | 0.25g | $1170.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-0.5g | enaminestore | 95% | 0.5g | $1221.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-1g | enaminestore | 95% | 1g | $1272.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-2.5g | enaminestore | 95% | 2.5g | $2492.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-5g | enaminestore | 95% | 5g | $3687.0 | 26 Oct. 2023 | |
| Enamine | EN300-1136837-10g | enaminestore | 95% | 10g | $5467.0 | 26 Oct. 2023 |
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Amadis Chemical Company Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises